Cas no 284474-72-2 (Hexylene Glycol-d12)

Hexylene Glycol-d12 structure
Hexylene Glycol-d12 structure
Product Name:Hexylene Glycol-d12
CAS No:284474-72-2
MF:C6H14O2
MW:130.248102664948
CID:248470
PubChem ID:71309223
Update Time:2025-04-19

Hexylene Glycol-d12 Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentane-1,1,1,2,3,3,5,5,5-d9-diol,4-(methyl-d3)- (9CI)
    • 2-METHYL-2,4-PENTANE-D12-DIOL
    • Hexylene Glycol-d12
    • 1,1,1,2,3,3,5,5,5-nonadeuterio-4-(trideuteriomethyl)pentane-2,4-diol
    • D98993
    • 1, 1, 1, 2, 3, 3, 5, 5, 5-nonadeuterio-4-(trideuteriomethyl)pentane-2, 4-diol
    • 2-(?H?)methyl(?H?)pentane-2,4-diol
    • HY-B0903S
    • CS-0590595
    • 2-Methyl-2,4-pentane-d12-diol, 98 atom % D
    • 4-(Methyl-d3)-2,4pentane-1,1,1,2,3,3,5,5,5-d9-diol
    • 284474-72-2
    • Inchi: 1S/C6H14O2/c1-5(7)4-6(2,3)8/h5,7-8H,4H2,1-3H3/i1D3,2D3,3D3,4D2,5D
    • InChI Key: SVTBMSDMJJWYQN-WWKUACGSSA-N
    • SMILES: OC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])(C([2H])([2H])[2H])O

Computed Properties

  • Exact Mass: 130.175
  • Monoisotopic Mass: 130.175
  • Isotope Atom Count: 12
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 68.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.014 g/mL at 25 °C
  • Boiling Point: 197 °C(lit.)
  • Flash Point: 94 °C
  • PSA: 40.46000
  • LogP: 0.52820
  • Vapor Pressure: 0.1±0.8 mmHg at 25°C

Hexylene Glycol-d12 Security Information

Hexylene Glycol-d12 Pricemore >>

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